molecular formula C26H18Cl4O5 B2797027 [2-[(2,4-Dichlorobenzoyl)oxymethyl]-1-oxo-3,4-dihydronaphthalen-2-yl]methyl 2,4-dichlorobenzoate CAS No. 339028-74-9

[2-[(2,4-Dichlorobenzoyl)oxymethyl]-1-oxo-3,4-dihydronaphthalen-2-yl]methyl 2,4-dichlorobenzoate

Cat. No. B2797027
CAS RN: 339028-74-9
M. Wt: 552.23
InChI Key: IEWYCGNYPYHNDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[2-[(2,4-Dichlorobenzoyl)oxymethyl]-1-oxo-3,4-dihydronaphthalen-2-yl]methyl 2,4-dichlorobenzoate is a useful research compound. Its molecular formula is C26H18Cl4O5 and its molecular weight is 552.23. The purity is usually 95%.
BenchChem offers high-quality [2-[(2,4-Dichlorobenzoyl)oxymethyl]-1-oxo-3,4-dihydronaphthalen-2-yl]methyl 2,4-dichlorobenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [2-[(2,4-Dichlorobenzoyl)oxymethyl]-1-oxo-3,4-dihydronaphthalen-2-yl]methyl 2,4-dichlorobenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure and Conformation

Studies have investigated the molecular structures and conformations of 1-oxo-1,2-dihydronaphthalene derivatives, highlighting the diverse conformations (half-chair, boat) these molecules can adopt due to their cyclohexa-1,3-diene rings. These conformations facilitate different types of molecular interactions (C—H⋯O, C—H⋯π, and π–π interactions) within their crystal structures, leading to the formation of structured networks (S. Gopinath et al., 2017).

Synthesis and Chemical Reactions

Research on the synthesis and reactions of dihydronaphthalene derivatives and related compounds has yielded insights into their potential for creating novel organic molecules. For example, studies on the condensation and oxidation reactions of these compounds have demonstrated their versatility in organic synthesis, leading to the formation of a variety of functionalized molecules (A. V. Malkova et al., 2014; I. V. Kanevskaya et al., 2022).

Polyketides and Secondary Metabolites

The exploration of polyketides from desert endophytic fungi has identified new compounds with structures related to dihydronaphthalenes. These studies contribute to our understanding of natural product biosynthesis and offer potential leads for the development of new bioactive substances (L. Y. Li et al., 2018).

properties

IUPAC Name

[2-[(2,4-dichlorobenzoyl)oxymethyl]-1-oxo-3,4-dihydronaphthalen-2-yl]methyl 2,4-dichlorobenzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H18Cl4O5/c27-16-5-7-19(21(29)11-16)24(32)34-13-26(10-9-15-3-1-2-4-18(15)23(26)31)14-35-25(33)20-8-6-17(28)12-22(20)30/h1-8,11-12H,9-10,13-14H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IEWYCGNYPYHNDE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(C(=O)C2=CC=CC=C21)(COC(=O)C3=C(C=C(C=C3)Cl)Cl)COC(=O)C4=C(C=C(C=C4)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H18Cl4O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

552.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

[2-[(2,4-Dichlorobenzoyl)oxymethyl]-1-oxo-3,4-dihydronaphthalen-2-yl]methyl 2,4-dichlorobenzoate

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